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Compound of Interest

Compound Name: 2-Amino-3,4-dimethylbenzoic acid

Cat. No.: B1267761 Get Quote

Essential Safety and Handling Guide for 2-
Amino-3,4-dimethylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, operational, and disposal information for handling 2-Amino-
3,4-dimethylbenzoic acid (CAS: 50419-58-4). Adherence to these protocols is vital for

ensuring a safe laboratory environment and mitigating potential risks associated with this

chemical.

Hazard Identification and Classification
2-Amino-3,4-dimethylbenzoic acid is classified with the following hazards:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1]

Specific target organ toxicity –

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation.[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

must be worn when handling 2-Amino-3,4-dimethylbenzoic acid.

Protection Type Equipment Standard

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Conforming to EN166 (EU) or

NIOSH (US) approved.[2]

Hand Protection
Chemical-resistant, impervious

gloves.

Inspected prior to use. Dispose

of contaminated gloves after

use.[2]

Body Protection
Laboratory coat, long-sleeved

clothing.
---

Respiratory Protection

A NIOSH-approved respirator

is required if dust is generated

and ventilation is inadequate.

Use in accordance with a

respiratory protection program.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably a chemical fume hood.[1]

Assemble all necessary equipment and reagents before starting work.

Consult the Safety Data Sheet (SDS) for 2-Amino-3,4-dimethylbenzoic acid.

2. Handling:
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Wear the appropriate Personal Protective Equipment (PPE) as detailed above.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust.

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

This compound is noted to be air-sensitive.[1]

Store away from oxidizing agents.[1]

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1]
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Disposal Plan
Waste Disposal:

Dispose of this material and its container to an approved waste disposal plant.[1]

Do not let the product enter drains.

Follow all local and national regulations for hazardous waste disposal.
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Safe Handling Workflow for 2-Amino-3,4-dimethylbenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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